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Compound of Interest

Compound Name: Sodium aspartate

CAS No.: 94525-01-6

Cat. No.: B039088 Get Quote

Executive Summary
Sodium Aspartate (CAS: 3792-50-5 for monohydrate, 1702-16-5 for anhydrous) is generally

classified as non-hazardous under US EPA RCRA regulations and OSHA Hazard

Communication Standards.[1] However, "non-hazardous" does not imply "dump freely."

While low in direct toxicity, Sodium Aspartate is a nutrient source (amino acid salt). Improper

disposal of large quantities into sanitary sewers creates a high Biological Oxygen Demand

(BOD), which can disrupt local wastewater treatment efficacy and violate municipal discharge

permits.

Immediate Action Directive:

Trace Quantities (<100g in solution): May be diluted and discharged to the sanitary sewer

(sink) if local regulations permit.

Bulk Quantities (>500g or solid stocks): Must be disposed of via licensed chemical waste

contractors.

Bio-Contaminated: Treat as biohazard (autoclave/incinerate) regardless of chemical

properties.

Technical Hazard Assessment & Rationale
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To maintain scientific integrity, we must understand the mechanism of environmental impact,

not just the regulation.

The "Nutrient Pollution" Mechanism
Sodium Aspartate is readily biodegradable. When released into waterways or treatment

plants, aerobic bacteria rapidly metabolize the aspartate anion.

The Reaction: Bacteria consume Dissolved Oxygen (DO) to oxidize the aspartate.

The Consequence: A sudden influx (shock load) of aspartate causes a spike in BOD. This

can deplete oxygen levels in the water, asphyxiating aquatic life or causing "bacterial bloom"

issues in treatment facilities.

Chemical Properties Profile
Property Specification Operational Relevance

Solubility
Highly Soluble (~500 g/L at

20°C)

Easily creates high-

concentration runoff; difficult to

contain once dissolved.[1]

pH (1% Soln) 6.5 – 7.5
Neutral. Rarely requires

neutralization before disposal.

RCRA Status Not Listed (Non-Hazardous)
Not a P-list or U-list waste (40

CFR 261.33).[1]

Flammability Non-flammable

Safe for standard solid waste

streams (unless mixed with

solvents).

Decision Matrix: Disposal Workflow
Do not guess. Follow this logic flow to determine the correct waste stream.
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Start: Waste Identification

Is material contaminated
with biologicals (cells/virus)?

Is the material Solid or Liquid?

No

ACTION: Biohazard Waste
(Autoclave -> Incinerate)

Yes

Is quantity > 500g?

Solid

ACTION: Sanitary Sewer Discharge
(Dilute 1:20 with water)

Liquid (Buffer/Trace) ACTION: Liquid Chemical Waste
(Carboy Collection)

Liquid (High Conc.)

ACTION: Solid Chemical Waste
(Label: Non-Hazardous Salt)

Yes No (Dissolve & Dilute)

Click to download full resolution via product page

Figure 1: Logic flow for determining the appropriate disposal stream for Sodium Aspartate
based on physical state and contamination status.[1]

Detailed Operational Protocols
Protocol A: Aqueous Disposal (Trace/Buffer Solutions)
Applicability: Leftover cell culture media, buffers, or wash solutions containing Sodium
Aspartate (<10% w/v).[1]

Verify pH: Ensure solution pH is between 6.0 and 9.0. Sodium Aspartate is naturally

neutral, but additives may alter this.

Dilution Factor: Turn on the cold water tap to a steady flow.
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Discharge: Slowly pour the solution into the sink drain.

Rule of Thumb: The water flow should be 20x the volume of the waste being poured.

Rinse: Run water for 30 seconds after pouring to flush the trap.

Why? Prevents bacterial growth (biofilm) in the U-trap which can cause lab sink clogs.

Protocol B: Solid/Bulk Disposal (Expired Stocks)
Applicability: Expired reagent jars, spilled solids, or large excess weighing errors (>500g).[1]

Container Selection: Use a High-Density Polyethylene (HDPE) wide-mouth jar or the original

container.

Labeling: Apply a "Non-Hazardous Chemical Waste" label.

Content Name: "Sodium Aspartate Solid."

Hazards: Check "None" or "Irritant" (dust).

Segregation: Can be packed with other non-hazardous solids (e.g., Sodium Chloride,

Glucose).

Hand-off: Transfer to your facility's EHS (Environmental Health & Safety) team for landfill or

incineration.

Note: Do not dissolve large solids just to pour them down the drain. This is "dilution as the

solution to pollution" and is a regulatory violation in many jurisdictions due to BOD load.

Protocol C: Bio-Contaminated Waste
Applicability: Media containing Sodium Aspartate that has been in contact with cell lines, viral

vectors, or bacteria.[1]

Primary Containment: Collect in a biohazard bag (solids) or vacuum flask containing bleach

(liquids).

Deactivation:
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Liquids: Add bleach to final concentration of 10% (0.5% hypochlorite). Allow 30-minute

contact time.

Solids: Autoclave at 121°C, 15 psi for 30 minutes.

Disposal: Once deactivated, the biological risk is neutralized. The chemical risk (Sodium
Aspartate) is negligible. Dispose of as treated biomedical waste.

Regulatory Compliance Summary (USA/Global)
Agency/Regulation Classification Citation/Reference

US EPA (RCRA) Non-Hazardous
Not listed in 40 CFR 261.33

[1].[1]

DOT (Transport) Not Regulated
Not a Class 9 hazardous

material.[2]

GHS / OSHA Not Classified

No H-codes (Hazard

Statements) typically assigned

[2].[1]

EU REACH Registered
Compliant for

import/manufacture.

Caution regarding "Local Limits": While the EPA does not list Sodium Aspartate as hazardous,

local municipal wastewater treatment plants (POTWs) set limits on BOD and Total Suspended

Solids (TSS).[1] Dumping 50kg of Sodium Aspartate would likely violate your facility's

industrial wastewater permit due to the oxygen demand spike [3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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